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Compound of Interest

Compound Name: Trisodium Glycyrrhizate

CAS No.: 71277-78-6

Cat. No.: B1326314

Get Quote

Application Note: High-Performance Liquid Chromatography (HPLC) Method Development for

Trisodium Glycyrrhizate Quantification

Part 1: Introduction & Scientific Rationale
Trisodium Glycyrrhizate (TSG) is the trisodium salt of Glycyrrhizic Acid (GA), a triterpenoid

saponin derived from licorice roots (Glycyrrhiza glabra). While GA is the bioactive moiety, the

trisodium salt is frequently used in pharmaceutical and cosmetic formulations due to its

superior water solubility and stability.

The Chromatographic Challenge: The "Salt-to-Acid"
Principle
Developing a method for TSG requires a fundamental understanding of its behavior in solution.

TSG (

) dissociates rapidly in aqueous mobile phases.
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Neutral pH: In a neutral mobile phase, the three carboxyl groups are partially ionized, leading

to peak broadening, tailing, and poor reproducibility.

Acidic pH (Recommended): By lowering the mobile phase pH (typically < 3.0), we suppress

the ionization of the carboxyl groups (

values approx. 3.9, 4.5, and 5.2). This forces the analyte into its non-ionized (protonated)
acid form, increasing hydrophobicity and ensuring sharp, symmetrical peaks on C18
columns.

Therefore, this protocol analyzes Trisodium Glycyrrhizate as Glycyrrhizic Acid. The final

quantification is achieved mathematically using the molar mass ratio.

Part 2: Method Development Strategy
Column Selection

Stationary Phase: C18 (Octadecylsilane) is the industry standard.

Pore Size: 100 Å is sufficient for this small molecule (MW ~889 Da).

End-capping: Essential. Residual silanols on the silica surface can interact with the sugar

moieties of glycyrrhizin, causing tailing. Use a "Base Deactivated" or fully end-capped

column.

Recommended: Agilent Zorbax SB-C18 or Phenomenex Luna C18(2).

Mobile Phase Chemistry
Buffer: Phosphate buffer (pH 2.5) is preferred for UV detection due to its transparency and

high buffering capacity at low pH.

Modifier: Acetonitrile (ACN) provides sharper peaks and lower backpressure compared to

Methanol for this large molecule.

Gradient vs. Isocratic:

Isocratic: Sufficient for raw material assay (Assay > 98%).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1326314/docs?utm_src=pdf-body#hplc-method-development-for-trisodium-glycyrrhizate-quantification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1326314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gradient: Required for stability-indicating methods to separate the hydrolysis product, 18

-Glycyrrhetinic Acid (GA-Aglycone), which elutes much later due to the loss of the
hydrophilic sugar chain.

Detection
Wavelength: 254 nm.[1][2][3][4]

Mechanism: The

-unsaturated ketone (enone) in the triterpene backbone exhibits strong absorption at 250–
254 nm.

Part 3: Standard Operating Protocol (SOP)
Chromatographic Conditions

Parameter Specification

Column C18, 250 x 4.6 mm, 5 µm (e.g., Zorbax SB-C18)

Mobile Phase A 0.1% Orthophosphoric Acid in Water (pH ~2.5)

Mobile Phase B Acetonitrile (HPLC Grade)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temp
30°C (Controlled temperature is critical for

retention stability)

Detection UV @ 254 nm

Run Time 20 minutes (Isocratic) or 35 minutes (Gradient)

Gradient Program (Stability Indicating)
Use this mode if analyzing formulated products or checking for degradation.
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Time (min) Mobile Phase A (%) Mobile Phase B (%) Event

0.0 80 20 Start

10.0 60 40 Elution of Glycyrrhizin

25.0 20 80
Elution of Impurities

(Aglycone)

28.0 20 80 Wash

28.1 80 20 Re-equilibration

35.0 80 20 Stop

Standard & Sample Preparation
Diluent: Methanol:Water (50:50 v/v). Note: TSG is soluble in water, but adding methanol

prevents precipitation of the free acid form if the pH shifts.

Stock Standard Solution (0.5 mg/mL):

Weigh 50 mg of Monoammonium Glycyrrhizinate Reference Standard (USP/EP). Note:

Pure Trisodium Glycyrrhizate standards are rare; Pharmacopeias typically supply the

Ammonium salt.

Dissolve in Diluent to 100 mL.

Sample Solution (0.5 mg/mL):

Weigh 50 mg of Trisodium Glycyrrhizate raw material.

Dissolve in Diluent to 100 mL.

Filter through 0.45 µm PTFE filter.

Part 4: Visualization & Logic
Workflow: Method Logic & Decision Tree
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Start: Trisodium Glycyrrhizate
Method Development

Solubility Check:
Soluble in Water/MeOH?

Mobile Phase pH Selection
(Critical Step)

Neutral pH (pH 7.0) Acidic pH (pH 2.5)

Result: Carboxyl groups partially ionized.
Broad, tailing peaks.

FAIL

Result: Carboxyl groups protonated.
Analyte behaves as Free Acid.

Sharp peaks.

Column Selection:
C18 (Base Deactivated)

Select Mode

Isocratic (40% ACN)
For Raw Material Assay

Gradient (20-80% ACN)
For Impurities/Degradation

Click to download full resolution via product page

Caption: Decision tree illustrating the critical requirement for acidic mobile phase to suppress

ionization and ensure peak symmetry.
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Part 5: Calculation & Quantification
Since the reference standard is often Monoammonium Glycyrrhizinate or Glycyrrhizic Acid, you

must convert the results to Trisodium Glycyrrhizate.

Where:

= Concentration of Reference Standard (mg/mL)

= Peak Area of Sample

= Peak Area of Standard

= Purity of Standard (decimal, e.g., 0.98)

CF (Conversion Factor) = Ratio of Molecular Weights

Molecular Weights:

Glycyrrhizic Acid (

): 822.93 g/mol

Monoammonium Glycyrrhizinate (

): 839.97 g/mol

Trisodium Glycyrrhizate (

): 888.89 g/mol

Example CFs:

If Std is Glycyrrhizic Acid:

If Std is Monoammonium Salt:

Part 6: Validation Parameters (ICH Q2(R1))
To ensure the method is trustworthy, perform the following validation steps:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1326314/docs?utm_src=pdf-body#hplc-method-development-for-trisodium-glycyrrhizate-quantification
https://www.benchchem.com/product/b1326314/docs?utm_src=pdf-body#hplc-method-development-for-trisodium-glycyrrhizate-quantification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1326314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Protocol Acceptance Criteria

System Suitability Inject Standard 5 times.

RSD of Area < 2.0%; Tailing

Factor < 1.5; Plate Count >

2000.

Linearity
Prepare 5 levels (50% to 150%

of target conc). .[1][5]

Accuracy
Spike Placebo at 80%, 100%,

120%.
Recovery 98.0% – 102.0%.

Specificity

Inject Mobile Phase, Placebo,

and Impurity Markers (18

-Glycyrrhetinic acid).

No interference at retention

time of Glycyrrhizin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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